SH-4-54

• CAS No.: 1456632-40-8
• Product Name: SH-4-54
• Molecular Formula: C29H27F5N2O5S
• Molecular Weight: 610.596
• IUPAC Name: 4-[(4-cyclohexylphenyl)methyl-[2-[methyl-(2,3,4,5,6-pentafluorophenyl)sulfonylamino]acetyl]amino]benzoic acid
• Standard InChI: InChI=1S/C29H27F5N2O5S/c1-35(42(40,41)28-26(33)24(31)23(30)25(32)27(28)34)16-22(37)36(21-13-11-20(12-14-21)29(38)39)15-17-7-9-19(10-8-17)18-5-3-2-4-6-18/h7-14,18H,2-6,15-16H2,1H3,(H,38,39)
• Standard InChIKey: VFPYGNNOSJWBHF-UHFFFAOYSA-N
• SMILES: CN(CC(=O)N(CC1=CC=C(C=C1)C2CCCCC2)C3=CC=C(C=C3)C(=O)O)S(=O)(=O)C4=C(C(=C(C(=C4F)F)F)F)F
• Appearance: Solid powder
• Description: SH-4-54 is a potent STAT inhibitor with KD of 300 nM and 464 nM for STAT3 and STAT5, respectively. SH-4-54 potently kills glioblastoma brain cancer stem cells (BTSCs) and effectively suppresses STAT3 phosphorylation and its downstream transcriptional targets at low nM concentrations. Moreover, in vivo,SH-4-54 exhibited blood-brain barrier permeability, potently controlled glioma tumor growth, and inhibited pSTAT3 in vivo.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SH-4-54; SH 4-54; SH4-54; SH-454; SH 454; SH454.
• Reference: 1: Arpin CC, Mac S, Jiang Y, Cheng H, Grimard M, Page BD, Kamocka MM, Haftchenary; 2: Haftchenary S, Luchman HA, Jouk AO, Veloso AJ, Page BD, Cheng XR, Dawson SS,
• PubChem Compound: 72188643
• Last Modified: Nov 11 2021